Cas no 1251291-98-1 (3-CYANO-5H,6H,7H-CYCLOPENTABPYRIDINE-2-SULFONYL CHLORIDE)

• Product Name: 3-CYANO-5H,6H,7H-CYCLOPENTABPYRIDINE-2-SULFONYL CHLORIDE
• CAS No: 1251291-98-1
• MF: C₉H₇ClN₂O₂S
• MW: 242.682079553604
• MDL: MFCD16093723
• CID: 5243242
• Update Time: 2025-10-28

3-CYANO-5H,6H,7H-CYCLOPENTABPYRIDINE-2-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclopenta[b]pyridine-2-sulfonyl chloride, 3-cyano-6,7-dihydro-
• 3-CYANO-5H,6H,7H-CYCLOPENTABPYRIDINE-2-SULFONYL CHLORIDE

• MDL： MFCD16093723
• Inchi： 1S/C9H7ClN2O2S/c10-15(13,14)9-7(5-11)4-6-2-1-3-8(6)12-9/h4H,1-3H2
• InChI Key： JZJFNGOPOLTCQR-UHFFFAOYSA-N
• SMILES： C12CCCC1=CC(C#N)=C(S(Cl)(=O)=O)N=2

Additional information on 3-CYANO-5H,6H,7H-CYCLOPENTABPYRIDINE-2-SULFONYL CHLORIDE

Comprehensive Overview of 3-CYANO-5H,6H,7H-CYCLOPENTABPYRIDINE-2-SULFONYL CHLORIDE (CAS No. 1251291-98-1)

3-CYANO-5H,6H,7H-CYCLOPENTABPYRIDINE-2-SULFONYL CHLORIDE (CAS No. 1251291-98-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopentabpyridine core with a sulfonyl chloride and cyano functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzyme inhibition and receptor modulation.

The compound’s sulfonyl chloride moiety is a reactive group widely used in peptide coupling and cross-linking reactions, which are critical in developing novel therapeutics. Meanwhile, the cyano group enhances its binding affinity to biological targets, a feature often explored in kinase inhibitor design. Recent studies highlight its relevance in cancer research, where derivatives of this compound have shown promise in preclinical trials. This aligns with the growing demand for small-molecule inhibitors in oncology, a hot topic in 2024.

From a synthetic chemistry perspective, 3-CYANO-5H,6H,7H-CYCLOPENTABPYRIDINE-2-SULFONYL CHLORIDE is valued for its role in scaffold hopping, a strategy to optimize drug-like properties. Its cyclopentabpyridine skeleton is structurally similar to purines, making it a candidate for nucleic acid mimic development. This connection to RNA-targeting therapies is particularly relevant, given the surge in interest around mRNA-based treatments post-COVID-19.

In agrochemical applications, this compound’s derivatives are investigated for their potential as herbicide safeners or plant growth regulators. The sulfonyl chloride group’s reactivity allows for the creation of sulfonamide-based agrochemicals, a class known for their efficacy and environmental safety. This ties into the broader industry trend toward sustainable crop protection, a major focus for agricultural researchers in 2024.

Analytical characterization of CAS No. 1251291-98-1 typically involves HPLC, NMR, and mass spectrometry to ensure purity and structural integrity. These techniques are essential for quality control in high-throughput screening (HTS) libraries, where this compound is increasingly included due to its drug-like properties. The rise of AI-driven drug discovery has further amplified its importance, as computational models prioritize such scaffolds for virtual screening.

Storage and handling of 3-CYANO-5H,6H,7H-CYCLOPENTABPYRIDINE-2-SULFONYL CHLORIDE require anhydrous conditions to prevent hydrolysis of the sulfonyl chloride group. This stability consideration is crucial for industrial-scale applications, where process optimization is a key concern. The compound’s compatibility with flow chemistry systems is another area of exploration, aligning with the pharmaceutical industry’s shift toward continuous manufacturing.

In summary, CAS No. 1251291-98-1 represents a multifaceted tool for researchers exploring heterocyclic chemistry, medicinal chemistry, and agrochemical innovation. Its structural versatility and relevance to cutting-edge fields like targeted therapy and green chemistry ensure its continued prominence in scientific literature and industrial applications.